Cas no 1360449-26-8 (O-(7-nitro-2,1,3-benzoxadiazol-4-yl)hydroxylamine)

• Product Name: O-(7-nitro-2,1,3-benzoxadiazol-4-yl)hydroxylamine
• CAS No: 1360449-26-8
• MF: C₆H₄N₄O₄
• MW: 196.120360374451
• MDL: MFCD21921307
• CID: 5241323
• PubChem ID: 79420712
• Update Time: 2025-05-23

O-(7-nitro-2,1,3-benzoxadiazol-4-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-(aminooxy)-7-nitro-
• O-(7-nitro-2,1,3-benzoxadiazol-4-yl)hydroxylamine

• MDL： MFCD21921307
• Inchi： 1S/C6H4N4O4/c7-13-4-2-1-3(10(11)12)5-6(4)9-14-8-5/h1-2H,7H2
• InChI Key： SYOUDYDAZGFVMP-UHFFFAOYSA-N
• SMILES： N1=C2C([N+]([O-])=O)=CC=C(ON)C2=NO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on O-(7-nitro-2,1,3-benzoxadiazol-4-yl)hydroxylamine

O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine: A Comprehensive Overview

O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine, also known by its CAS number 1360449-26-8, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a 7-nitro-substituted benzoxadiazole moiety. The benzoxadiazole ring system is a heterocyclic structure that imparts distinctive electronic properties to the molecule, making it a valuable component in various chemical and biochemical applications.

The synthesis of O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements have made the compound more accessible for use in academic and industrial settings.

One of the most notable applications of this compound is in the field of fluorescence sensing. The nitro group attached to the benzoxadiazole ring enhances the molecule's ability to fluoresce under specific conditions, making it an ideal candidate for detecting various analytes in complex matrices. For instance, studies have demonstrated its potential in sensing metal ions such as Fe³⁺ and Cu²⁺, which are critical in environmental monitoring and biomedical diagnostics.

In addition to its sensing capabilities, O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine has shown promise in drug delivery systems. Its unique electronic properties allow it to interact with biological molecules in a controlled manner, making it a potential carrier for therapeutic agents. Researchers are actively exploring its use in targeted drug delivery, where it could help improve the efficacy of treatments while minimizing side effects.

The compound's role in organic electronics is another area of active research. The benzoxadiazole moiety contributes to its semiconducting properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). Recent studies have highlighted its potential as a building block for advanced electronic materials, paving the way for next-generation devices with improved performance and energy efficiency.

Furthermore, O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine has been utilized in click chemistry reactions due to its ability to participate in efficient coupling processes. This has opened new avenues for constructing complex molecular architectures with high precision. The compound's versatility in different chemical environments makes it a valuable tool for chemists working on diverse projects ranging from material synthesis to medicinal chemistry.

From an environmental standpoint, understanding the stability and degradation pathways of this compound is crucial. Recent research has focused on evaluating its persistence under various conditions and developing strategies to mitigate any potential ecological impacts. These studies are essential for ensuring the sustainable use of this compound in industrial applications.

In conclusion, O-(7-Nitro-2,1,3-Benzoxadiazol-4-yl)Hydroxylamine stands out as a versatile and multifaceted compound with applications across multiple disciplines. Its unique chemical properties continue to drive innovation in areas such as sensing technology, drug delivery systems, organic electronics, and click chemistry. As research progresses, it is anticipated that this compound will unlock even more possibilities for advancing modern science and technology.